Cas no 1331600-58-8 ((2E)-3-(2-chlorophenyl)-1-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}prop-2-en-1-one)

(2E)-3-(2-chlorophenyl)-1-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}prop-2-en-1-one structure
1331600-58-8 structure
Product Name:(2E)-3-(2-chlorophenyl)-1-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}prop-2-en-1-one
CAS No:1331600-58-8
MF:C18H14ClN5O2
MW:367.789062023163
CID:6595902
PubChem ID:49746806
Update Time:2025-07-14

(2E)-3-(2-chlorophenyl)-1-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-(2-chlorophenyl)-1-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}prop-2-en-1-one
    • 1331600-58-8
    • (2E)-3-(2-chlorophenyl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}prop-2-en-1-one
    • F6064-2146
    • (E)-3-(2-chlorophenyl)-1-(3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)prop-2-en-1-one
    • AKOS024530834
    • (E)-3-(2-chlorophenyl)-1-[3-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]prop-2-en-1-one
    • Inchi: 1S/C18H14ClN5O2/c19-14-4-2-1-3-12(14)5-6-16(25)24-10-13(11-24)18-22-17(23-26-18)15-9-20-7-8-21-15/h1-9,13H,10-11H2/b6-5+
    • InChI Key: XNLXHTSEQZGXNE-AATRIKPKSA-N
    • SMILES: ClC1C=CC=CC=1/C=C/C(N1CC(C2=NC(C3C=NC=CN=3)=NO2)C1)=O

Computed Properties

  • Exact Mass: 367.0836024g/mol
  • Monoisotopic Mass: 367.0836024g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 85Ų

(2E)-3-(2-chlorophenyl)-1-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6064-2146-2μmol
(2E)-3-(2-chlorophenyl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}prop-2-en-1-one
1331600-58-8
2μmol
$57.0 2023-09-09
Life Chemicals
F6064-2146-5μmol
(2E)-3-(2-chlorophenyl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}prop-2-en-1-one
1331600-58-8
5μmol
$63.0 2023-09-09
Life Chemicals
F6064-2146-10μmol
(2E)-3-(2-chlorophenyl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}prop-2-en-1-one
1331600-58-8
10μmol
$69.0 2023-09-09
Life Chemicals
F6064-2146-20μmol
(2E)-3-(2-chlorophenyl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}prop-2-en-1-one
1331600-58-8
20μmol
$79.0 2023-09-09
Life Chemicals
F6064-2146-1mg
(2E)-3-(2-chlorophenyl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}prop-2-en-1-one
1331600-58-8
1mg
$54.0 2023-09-09
Life Chemicals
F6064-2146-2mg
(2E)-3-(2-chlorophenyl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}prop-2-en-1-one
1331600-58-8
2mg
$59.0 2023-09-09
Life Chemicals
F6064-2146-3mg
(2E)-3-(2-chlorophenyl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}prop-2-en-1-one
1331600-58-8
3mg
$63.0 2023-09-09
Life Chemicals
F6064-2146-4mg
(2E)-3-(2-chlorophenyl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}prop-2-en-1-one
1331600-58-8
4mg
$66.0 2023-09-09
Life Chemicals
F6064-2146-5mg
(2E)-3-(2-chlorophenyl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}prop-2-en-1-one
1331600-58-8
5mg
$69.0 2023-09-09
Life Chemicals
F6064-2146-10mg
(2E)-3-(2-chlorophenyl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}prop-2-en-1-one
1331600-58-8
10mg
$79.0 2023-09-09

(2E)-3-(2-chlorophenyl)-1-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}prop-2-en-1-one Related Literature

Additional information on (2E)-3-(2-chlorophenyl)-1-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}prop-2-en-1-one

(2E)-3-(2-chlorophenyl)-1-{3-[pyrazin-2-yl]-1,2,4-oxadiazol-5-yl}azetidin-1-yl}prop-2-en-1-one

The compound with CAS No 1331600-58-8, named as (2E)-3-(2-chlorophenyl)-1-{3-[pyrazin-2-yl]-1,2,4-oxadiazol-5-yl}azetidin-1-ylpropargyleneone, is a complex organic molecule with significant potential in the field of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities.

The molecular structure of this compound is characterized by a conjugated system involving a pyrazine ring fused with an oxadiazole moiety, which is further connected to an azetidine ring and a chlorophenyl group. The presence of these functional groups contributes to its diverse chemical properties and reactivity. Recent studies have highlighted the importance of such heterocyclic systems in drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable aspects of this compound is its potential as a kinase inhibitor. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The oxadiazole and pyrazine moieties in this molecule are known to interact with kinase active sites, making it a promising candidate for further investigation in this area.

Furthermore, the azetidine ring in the structure introduces rigidity and enhances the molecule's ability to adopt specific conformations that are favorable for binding to target proteins. This structural feature has been exploited in the design of peptidomimetic compounds, which are often more stable and bioavailable than their peptide counterparts.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with various protein targets, paving the way for rational drug design strategies.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the product compared to traditional methods.

Another area of interest is the compound's potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it exhibits potent anti-inflammatory activity by inhibiting key inflammatory pathways such as COX enzymes and NF-kB signaling.

Moreover, the presence of the chlorophenyl group imparts lipophilic properties to the molecule, enhancing its ability to cross cellular membranes and reach intracellular targets. This feature is particularly advantageous for drugs targeting intracellular pathogens or cancer cells.

In conclusion, the compound with CAS No 1331600-58–8 represents a valuable addition to the arsenal of chemical entities being explored for therapeutic applications. Its unique structure, combined with promising biological activities and versatile synthetic methods, positions it as a strong candidate for further development in drug discovery programs.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.